5-Iodonaphthalene-2-carboxylic acid
Description
5-Iodonaphthalene-2-carboxylic acid is a chemical compound with the molecular formula C11H7IO2 and a molecular weight of 298.08 . It is also known by its synonyms 2-Naphthalenecarboxylic acid, 5-iodo-; 5-Iodo-2-naphthoic acid .
Molecular Structure Analysis
The molecular structure of 5-Iodonaphthalene-2-carboxylic acid consists of a naphthalene core with a carboxylic acid (-COOH) group attached to one of the carbon atoms and an iodine atom attached to another . The presence of the carboxylic acid group makes this compound an acid, and the iodine atom likely contributes to its reactivity .Chemical Reactions Analysis
Carboxylic acids, in general, can undergo a variety of reactions. They can be converted into acid chlorides by treatment with thionyl chloride (SOCl2), a reaction that occurs via a nucleophilic acyl substitution pathway . Carboxylic acids can also be converted into esters, a process called the Fischer esterification reaction .Physical And Chemical Properties Analysis
The boiling point of 5-Iodonaphthalene-2-carboxylic acid is approximately 409.1±20.0°C at 760 mmHg, and its density is about 1.9±0.1 g/cm3 . As a carboxylic acid, it likely has the characteristic properties of this group of compounds, which include a sour taste, a pungent smell, and the ability to turn blue litmus paper red .properties
IUPAC Name |
5-iodonaphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7IO2/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h1-6H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVRZGKPAJVVTIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)C(=O)O)C(=C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562933 |
Source
|
| Record name | 5-Iodonaphthalene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodonaphthalene-2-carboxylic acid | |
CAS RN |
99866-71-4 |
Source
|
| Record name | 5-Iodonaphthalene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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